Cas no 2229472-27-7 (1-(4,5-dimethoxy-2-nitrophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4,5-dimethoxy-2-nitrophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229472-27-7
• MF: C₁₂H₁₄F₂N₂O₄
• MW: 288.247370243073
• CID: 6019642
• PubChem ID: 165856082
• Update Time: 2025-05-23

1-(4,5-dimethoxy-2-nitrophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-dimethoxy-2-nitrophenyl)-3,3-difluorocyclobutan-1-amine
• 2229472-27-7
• EN300-1972818

• Inchi： 1S/C12H14F2N2O4/c1-19-9-3-7(11(15)5-12(13,14)6-11)8(16(17)18)4-10(9)20-2/h3-4H,5-6,15H2,1-2H3
• InChI Key： YHGDMOAWCLWUFN-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C(=CC=2[N+](=O)[O-])OC)OC)(C1)N)F

Computed Properties

• Exact Mass: 288.09216326g/mol
• Monoisotopic Mass: 288.09216326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.3Ų

Additional information on 1-(4,5-dimethoxy-2-nitrophenyl)-3,3-difluorocyclobutan-1-amine

1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine: A Comprehensive Overview

1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine, also known by its CAS number 2229472-27-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring system, which is substituted with a nitro group and two methoxy groups on the phenyl ring, as well as two fluorine atoms on the cyclobutane ring. The combination of these functional groups makes this compound a valuable subject for research in drug discovery and material science.

The synthesis of 1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine involves a series of intricate chemical reactions, including nitration, methylation, and cycloaddition processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production for potential applications in pharmaceuticals and agrochemicals.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine exhibits significant anti-inflammatory and antioxidant properties. These findings have led to its exploration as a potential candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, the compound has demonstrated moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

The structural uniqueness of this compound also makes it an interesting candidate for material science applications. The cyclobutane ring system introduces strain into the molecule, which can be exploited to create novel materials with unique mechanical properties. Recent research has focused on incorporating this compound into polymer networks to enhance their durability and flexibility.

In terms of toxicity and safety profiles, preliminary studies indicate that 1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine has a relatively low toxicity profile when administered at therapeutic doses. However, further studies are required to fully understand its long-term effects and bioavailability.

The development of analytical methods for the characterization of this compound has also been a focus of recent research. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, 1-(4,5-Dimethoxy-2-Nitrophenyl)-3,3-Difluorocyclobutan-1-Amine (CAS No. 2229472-27-7) is a versatile compound with promising applications in various fields. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery and material science. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.